Cas no 1360930-03-5 (6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1360930-03-5
• MF: C₇H₆F₃IN₂
• MW: 302.035624027252
• CID: 4899781
• Update Time: 2025-05-24

6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6F3IN2/c8-7(9,10)6-5(11)2-1-4(3-12)13-6/h1-2H,3,12H2
• InChI Key： PGKKSFQCOKOVOB-UHFFFAOYSA-N
• SMILES： IC1C=CC(CN)=NC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine

Introduction to 6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1360930-03-5) and Its Applications in Modern Chemical Biology

6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine, identified by the chemical formula CAS No. 1360930-03-5, is a highly versatile intermediate compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound features a pyridine core substituted with an amino methyl group, an iodine atom, and a trifluoromethyl group, making it a valuable building block for the synthesis of complex molecules.

The structural attributes of 6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine contribute to its utility in various synthetic pathways. The presence of the amino methyl group (-NHCH₂-) allows for further functionalization through nucleophilic substitution reactions, enabling the attachment of diverse pharmacophores. Additionally, the iodine atom at the 3-position serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures commonly found in bioactive compounds.

The trifluoromethyl group (-CF₃) is a key feature that enhances the metabolic stability and lipophilicity of drug candidates. This moiety is frequently incorporated into pharmaceuticals to improve their pharmacokinetic properties, including bioavailability and resistance to enzymatic degradation. Recent studies have highlighted the role of trifluoromethylated compounds in modulating biological activities, such as antiviral, anti-inflammatory, and anticancer effects.

In the realm of drug discovery, 6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine has been employed in the development of novel therapeutic agents. For instance, researchers have utilized this intermediate to synthesize kinase inhibitors, which are critical in targeting aberrant signaling pathways associated with diseases like cancer. The pyridine scaffold is particularly relevant in this context, as it mimics natural product cores and is often found in approved drugs due to its favorable interactions with biological targets.

Recent advancements in medicinal chemistry have demonstrated the efficacy of 6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine in generating structurally diverse libraries for high-throughput screening. By leveraging its reactivity, chemists have been able to rapidly assemble analogs with tailored properties. This approach has accelerated the identification of lead compounds that exhibit promising biological activity.

The compound's applicability extends beyond oncology; it has also been explored in the development of antimicrobial agents. The combination of an amino group and halogenated pyridine core provides a scaffold that can be modified to interact with bacterial enzymes or cell membranes. Such modifications are essential for overcoming drug resistance mechanisms and developing next-generation antibiotics.

From a synthetic chemistry perspective, 6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine exemplifies the importance of strategic functional group placement. The iodine atom at the 3-position allows for facile introduction of aryl or vinyl groups via cross-coupling reactions, while the amino methyl group provides a site for further derivatization. This dual reactivity makes it an indispensable tool in synthetic pipelines aimed at producing complex heterocyclic compounds.

The trifluoromethyl group's influence on electronic properties also deserves mention. Its electron-withdrawing nature can modulate reaction outcomes, influencing both regioselectivity and reaction rates. This characteristic is particularly useful in multi-step syntheses where precise control over reaction pathways is necessary.

Industrial applications of 6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine have been embraced by pharmaceutical companies seeking efficient routes to high-value intermediates. Its scalability and compatibility with standard synthetic protocols make it a preferred choice for large-scale production runs. Additionally, its role in streamlining synthetic routes aligns with green chemistry principles by reducing waste and improving atom economy.

Future directions in research may explore novel derivatives of 6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine to expand its utility further. For example, incorporating other heterocycles or expanding the scope of cross-coupling reactions could unlock new possibilities for drug discovery. The compound's adaptability ensures that it will remain a cornerstone of synthetic chemistry efforts for years to come.

In conclusion, 6-Aminomethyl-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1360930-03-5) is a multifaceted intermediate with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic transformations, making it indispensable for constructing biologically active molecules. As research continues to uncover new methodologies and applications, this compound will undoubtedly play an increasingly significant role in advancing drug discovery and development.